Cas no 1779128-22-1 (3-Ethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid)

• Product Name: 3-Ethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• CAS No: 1779128-22-1
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5059639
• Update Time: 2026-02-28

3-Ethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid

• Inchi： 1S/C9H9N3O2/c1-2-6-4-11-12-5-7(9(13)14)3-10-8(6)12/h3-5H,2H2,1H3,(H,13,14)
• InChI Key： ADVGFQZNAZFBPD-UHFFFAOYSA-N
• SMILES： OC(C1C=NC2=C(C=NN2C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0.6
• Topological Polar Surface Area: 67.5

Additional information on 3-Ethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid

Recent Advances in the Study of 3-Ethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS: 1779128-22-1)

3-Ethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS: 1779128-22-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel drug candidates, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The compound's unique pyrazolopyrimidine scaffold has been identified as a privileged structure in medicinal chemistry, offering a versatile platform for drug discovery. Recent synthetic methodologies have optimized the production of 3-Ethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid, enabling its broader application in high-throughput screening and structure-activity relationship (SAR) studies. Advances in crystallography and computational modeling have further elucidated its binding interactions with various biological targets, providing valuable insights for rational drug design.

In the context of kinase inhibition, 3-Ethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid has shown promising activity against several protein kinases implicated in cancer and inflammatory diseases. Recent preclinical studies have demonstrated its efficacy in modulating signaling pathways such as PI3K/AKT and JAK/STAT, which are critical for cell proliferation and immune response. These findings suggest its potential as a lead compound for the development of targeted therapies with improved selectivity and reduced off-target effects.

Moreover, the compound's carboxylic acid moiety has been exploited for further derivatization, leading to the synthesis of prodrugs and conjugates with enhanced pharmacokinetic properties. Recent work has explored its incorporation into antibody-drug conjugates (ADCs) and PROTACs (proteolysis-targeting chimeras), expanding its utility in precision medicine. These innovations underscore the compound's versatility and its growing importance in the pharmaceutical industry.

Despite these advancements, challenges remain in optimizing the bioavailability and metabolic stability of derivatives based on 3-Ethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid. Ongoing research is addressing these issues through structural modifications and formulation strategies, with the goal of advancing promising candidates into clinical trials. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, 3-Ethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS: 1779128-22-1) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery and development. The latest research highlights its potential as a versatile building block for novel therapeutics, particularly in oncology and immunology. Future studies will likely focus on refining its pharmacological profile and exploring new therapeutic indications, further solidifying its role in the chemical biology and pharmaceutical landscape.